
Operational Guide: Safe Disposal of
Robenacoxib-d5

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Robenacoxib-d5

Cat. No.: B1151563

Get Quote

Executive Summary & Core Directive
Robenacoxib-d5 is a stable isotope-labeled internal standard used primarily in LC-MS/MS

quantification of the veterinary NSAID Robenacoxib.

CRITICAL DISTINCTION: Although labeled "d5" (deuterated), this substance is NOT

radioactive. It contains stable isotopes (

H) and must be processed as Hazardous Chemical Waste, not Radioactive Waste.

Disposal Directive: Due to its classification as a reproductive toxicant and its high aquatic

toxicity (Coxib class), High-Temperature Incineration is the only acceptable disposal method.

Under no circumstances should this compound be discharged into municipal drains or standard

trash.

Hazard Profile & Technical Characterization
To ensure the "Self-Validating System" of safety, all personnel must understand why specific

protocols are enforced. The disposal strategy is dictated by the chemical's toxicology, not just

its cost or volume.
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Table 1: Physicochemical & Hazard Data
Parameter Specification Operational Implication

Compound Robenacoxib-d5
Internal Standard (Analytical

Grade)

CAS Number 2012598-81-9 (Labeled)
Use parent CAS 220991-32-2

for broad hazard data search.

Radioactivity NONE (Stable Isotope)
DO NOT place in radioactive

waste streams.

GHS Classification

Reprotox Cat.[1][2][3][4][5] 2

(H361)Aquatic Chronic Cat.[2]

3 (H412)

Suspected of damaging

fertility/unborn child.[1]

Persistent in water.

Signal Word WARNING

Requires PPE (Nitrile gloves,

eye protection) during

handling.

Form
Solid (Powder) or Solution

(MeOH/ACN)

Dictates the waste stream

(Solid vs. Flammable Solvent).

Expert Insight: The "Aquatic Chronic 3" rating is critical. NSAIDs are pseudo-persistent organic

pollutants. Even milligram quantities of analytical standards can contribute to cumulative

environmental loads that disrupt aquatic endocrine systems [1].

Decision Logic: The Disposal Workflow
This decision tree visualizes the logic for categorizing Robenacoxib-d5 waste. Use this to

determine the correct waste stream immediately upon generation.
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Waste Generated:
Robenacoxib-d5

Physical State?

Solid / Powder
(Pure Standard)

Liquid Solution
(Dissolved in MeOH/ACN)

Contaminated Debris
(Vials, Tips, Gloves)

STREAM A:
Solid Toxic Waste

(Incineration)

Double-bag & Label

STREAM B:
Flammable Solvent Waste

(Fuel Blending/Incineration)

Segregate by Solvent

STREAM C:
Solid Hazardous Debris

(Incineration)

No Sharps

Click to download full resolution via product page

Caption: Operational decision tree for segregating Robenacoxib-d5 waste streams based on

physical state.

Detailed Disposal Protocols
A. Solid Waste (Expired/Unused Powder)
Context: You have a vial of pure Robenacoxib-d5 powder that has degraded or expired.

Primary Containment: Keep the substance in its original amber glass vial. Ensure the cap is

tight.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a hazardous waste label to the bag.

Must Read: "Hazardous Waste - Toxic Solid - Robenacoxib-d5."

GHS Pictogram: Health Hazard (Silhouette).[5][6]
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Disposal Path: Deposit into the Solid Toxic/Pharmaceutical Waste Drum. This stream goes to

a high-temperature incinerator.

B. Liquid Waste (Stock Solutions & Aliquots)
Context: You have dissolved the standard in Methanol (MeOH) or Acetonitrile (ACN).

Solvent Priority: In solution, the solvent (MeOH/ACN) dictates the immediate physical hazard

(Flammability), while the Robenacoxib-d5 dictates the toxicity.

Segregation: Pour into the Flammable Organic Solvent Waste container (Halogenated vs.

Non-Halogenated depends on the solvent, though Robenacoxib contains Fluorine, the trace

amount in a standard usually allows for Non-Halogenated streams unless the solvent itself is

halogenated like DCM).

Best Practice: If the total volume is small (<10mL), dispose of the entire vial as "Lab Pack"

waste rather than pouring it out, to minimize exposure.

Labeling: "Flammable Solvent Waste - Contains Trace NSAIDs/Reprotoxins."

C. Consumables (The "Hidden" Waste)
Context: Pipette tips, weighing boats, and gloves used during preparation.

Trace Contamination: Items visibly contaminated with powder must be treated as hazardous

waste.

Protocol: Collect in a dedicated benchtop biohazard/chem-hazard bag. Do not throw in

regular trash.

Sharps: If using needles for septum piercing, dispose of in Red Sharps Containers

designated for incineration.

Emergency Response: Spill Management
In the event of a powder spill or solution breakage, immediate containment is required to

prevent aerosolization (powder) or spreading (liquid).
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1. ALERT
Notify Personnel

2. PPE UP
Double Gloves, N95/Respirator Spill Type?

Powder Spill

Liquid Spill

Cover with wet paper towel
(Prevent Dust)

Absorb with Vermiculite
or Chem-Pads

3. CLEAN
Wipe with MeOH then Water

4. DISPOSE
All materials to Haz Waste

Click to download full resolution via product page

Caption: Rapid response workflow for Robenacoxib-d5 spills to minimize exposure and

contamination.

Specific Spill Steps:

Powder: Do not dry sweep. This creates dust aerosols which are inhalation hazards. Cover

with a solvent-dampened paper towel (Methanol) to weigh it down, then wipe up.

Liquid: Use standard organic spill pads.

Decontamination: Clean the surface with 70% Ethanol or Methanol followed by a soap and

water wash.

Regulatory Compliance & Codes
When filling out your facility's waste manifest, use the following classifications. Note that

Robenacoxib is not explicitly P-listed or U-listed under US RCRA, so it defaults to characteristic

or general codes [2].

US RCRA (Default): Not listed. Manage as Non-RCRA Hazardous Pharmaceutical Waste

(for incineration). If mixed with solvents (MeOH), use D001 (Ignitable).

European Waste Code (EWC):

18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic). Note:

While some safety officers classify NSAIDs here, due to Reprotox Cat 2, treating as 18 01

08 (Hazardous) is the safer, preferred conservative approach. [3]

16 05 06: Laboratory chemicals consisting of or containing hazardous substances.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1151563/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-robenacoxib-d5
https://www.benchchem.com/product/b1151563/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-robenacoxib-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
European Medicines Agency (EMA). (2021). Assessment Report: Robenacoxib

Environmental Risk Assessment. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous

Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[7] Federal

Register. Retrieved from [Link][7]

European Commission. (2014). Guidance on the classification of waste (EWC Codes).

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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